![molecular formula C13H9BrCl2N2O3 B5766638 N'-[(5-bromo-2-furoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide](/img/structure/B5766638.png)
N'-[(5-bromo-2-furoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(5-bromo-2-furoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide, commonly known as BFEA, is a chemical compound that has gained attention in the scientific community due to its potential use as an anticancer agent.
Mechanism of Action
The mechanism of action of BFEA involves the inhibition of tubulin polymerization, which is necessary for cell division. By inhibiting tubulin polymerization, BFEA prevents cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
BFEA has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer properties, BFEA has been shown to have anti-inflammatory and antioxidant effects. Additionally, BFEA has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using BFEA in lab experiments is its specificity for cancer cells. BFEA has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, one limitation of BFEA is its relatively low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on BFEA. One area of interest is the development of more efficient synthesis methods that can increase the yield of BFEA. Additionally, further studies are needed to determine the optimal dosage and administration method for BFEA in cancer treatment. Finally, research is needed to investigate the potential use of BFEA in the treatment of other diseases, such as neurodegenerative disorders.
In conclusion, BFEA is a promising compound that has shown potential as an anticancer agent. Its specific targeting of cancer cells and minimal toxicity to normal cells make it an attractive candidate for further research. With continued investigation, BFEA may prove to be a valuable tool in the fight against cancer and other diseases.
Synthesis Methods
BFEA can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorobenzonitrile with 5-bromo-2-furancarboxylic acid, followed by the addition of N,N-dimethylformamide and triethylamine. The resulting compound is then reacted with ethyl chloroformate to produce BFEA.
Scientific Research Applications
BFEA has been the subject of numerous scientific studies due to its potential as an anticancer agent. Research has shown that BFEA can induce apoptosis, or programmed cell death, in cancer cells. Additionally, BFEA has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
properties
IUPAC Name |
[(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 5-bromofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrCl2N2O3/c14-11-4-3-10(20-11)13(19)21-18-12(17)5-7-1-2-8(15)6-9(7)16/h1-4,6H,5H2,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZDJZYYPHOCQEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CC(=NOC(=O)C2=CC=C(O2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)C/C(=N/OC(=O)C2=CC=C(O2)Br)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrCl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.